Cas no 1805373-70-9 (3-Bromo-5-chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine)

• Product Name: 3-Bromo-5-chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine
• CAS No: 1805373-70-9
• MF: C₇H₄BrCl₂F₂N
• MW: 290.920166015625
• CID: 4858830
• Update Time: 2025-06-08

3-Bromo-5-chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H4BrCl2F2N/c8-3-1-4(10)5(2-9)13-6(3)7(11)12/h1,7H,2H2
• InChI Key： GIWDONIUJWNWRV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(CCl)N=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-5-chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine

Professional Introduction to 3-Bromo-5-chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine (CAS No. 1805373-70-9)

3-Bromo-5-chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805373-70-9, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a versatile scaffold widely recognized for its role in the synthesis of bioactive molecules. The structural features of this compound, including the presence of bromo, chloro, and chloromethyl substituents, as well as a difluoromethyl group, make it a valuable intermediate in the development of novel therapeutic agents.

The bromo and chloro substituents on the pyridine ring introduce regions of reactivity that are highly useful for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in drug design. Additionally, the chloromethyl group provides a site for nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. The difluoromethyl group is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 3-Bromo-5-chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine has emerged as a key building block in the synthesis of inhibitors for enzymes involved in cancer metabolism and signal transduction. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against kinases and other enzymes overexpressed in tumor cells. The combination of halogenated pyridine cores with functional groups like chloromethyl and difluoromethyl allows for fine-tuning of physicochemical properties, which is crucial for achieving optimal drug-like characteristics.

One of the most compelling aspects of this compound is its potential application in the development of antiviral agents. The structural motifs present in 3-Bromo-5-chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine are reminiscent of known viral protease inhibitors and polymerase inhibitors. Researchers have leveraged its scaffold to design molecules that interfere with viral replication cycles by inhibiting critical enzymatic steps. Preliminary computational studies suggest that derivatives of this compound may exhibit promising antiviral activity against RNA viruses by mimicking natural substrates or by inducing conformational changes in viral proteins.

The pharmaceutical industry has also shown interest in this compound for its potential role in addressing neurological disorders. Pyridine derivatives are well-documented for their ability to interact with central nervous system receptors and ion channels. By incorporating halogen atoms and other functional groups strategically, chemists can modulate binding interactions to target specific neurological pathways affected by conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. Ongoing research is exploring how modifications to the bromo, chloro, and chloromethyl positions can enhance binding affinity and selectivity for these targets.

From a synthetic chemistry perspective, 3-Bromo-5-chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine serves as an excellent precursor for constructing more complex heterocyclic systems. The presence of multiple reactive sites allows for sequential functionalization strategies, enabling access to a wide array of derivatives with tailored biological activities. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional nitrogen-containing rings or aromatic moieties onto the pyridine core. These methodologies have expanded the synthetic toolbox for medicinal chemists working on next-generation drug candidates.

The incorporation of fluorinated moieties into pharmaceuticals is driven by their ability to influence molecular properties significantly at low concentrations. The difluoromethyl group in particular is known to enhance lipophilicity while maintaining metabolic stability, making it an attractive feature for drug development. In 3-Bromo-5-chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine, this group contributes to favorable pharmacokinetic profiles by reducing susceptibility to oxidative degradation and improving passive membrane permeability. Such attributes are critical for achieving therapeutic efficacy while minimizing side effects.

Recent advances in computational chemistry have further accelerated the discovery process using this compound as a starting point. Machine learning models trained on large datasets of bioactive molecules have been developed to predict potential drug candidates based on structural features alone. When fed with the structure of 3-Bromo-5-chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine, these models can suggest optimal modifications to enhance biological activity against specific targets. This high-throughput virtual screening approach has significantly reduced the time required to identify promising lead compounds for experimental validation.

In conclusion,3-Bromo-5-chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine (CAS No. 1805373-70-9) represents a versatile and multifunctional building block with broad applications across pharmaceutical research. Its unique structural features enable diverse synthetic pathways leading to bioactive molecules targeting various diseases, including cancer, viral infections, and neurological disorders. As research continues to uncover new therapeutic opportunities and advanced synthetic methodologies emerge,this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.